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Abstract

PU139 is a potent, cell-permeable, pan-histone acetyltransferase (HAT) inhibitor with significant
activity against Genb, p300/CBP-associated factor (PCAF), CREB-binding protein (CBP), and
p300.[1][2] By inhibiting these key epigenetic modulators, PU139 effectively blocks the
acetylation of histones, leading to a more condensed chromatin state and transcriptional
repression.[3][4] This activity makes PU139 a valuable tool for studying the role of histone
acetylation in gene regulation and a potential therapeutic agent in diseases characterized by
aberrant HAT activity, such as cancer.[3][5] These application notes provide detailed
information on the solubility of PU139 and protocols for the preparation of stock solutions and
its application in cell-based assays.

Physicochemical and Inhibitory Properties
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Property Value Reference
Molecular Weight 246.26 g/mol [1]
Formula C12H7FN20S [3]
CAS Number 158093-65-3 [3]
Appearance Solid powder [6]
Purity >98% [6]
ICs0 (Gcnb) 8.39 uM [1]
ICso (PCAF) 9.74 uM [1]
ICso (CBP) 2.49 M [1]
ICs0 (p300) 5.35 UM [1]

Solubility Data

The solubility of PU139 can vary between different sources and batches. It is recommended to
perform small-scale solubility tests before preparing large quantities of stock solutions. The
following table summarizes the available solubility data for PU139 in common laboratory
solvents.
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Solvent Concentration Comments Reference

Use fresh, anhydrous
DMSO as it is

DMSO 8 mg/mL (32.48 mM) hygroscopic and [7]
absorbed moisture

can reduce solubility.

Ultrasonic agitation
and warming to 60°C
10 mg/mL (40.61 mM)  may be required to [1]

fully dissolve the

compound.
Sonication is
1 mg/mL (4.06 mM) recommended for [8]
dissolution.
Water Insoluble [7]
Ethanol Insoluble [7]

Signaling Pathway of Histone Acetylation and
Inhibition by PU139

Histone acetyltransferases (HATSs) play a crucial role in the regulation of gene expression. They
catalyze the transfer of an acetyl group from acetyl-CoA to the lysine residues on histone tails.
This acetylation neutralizes the positive charge of the lysine residues, weakening the
interaction between the histones and the negatively charged DNA backbone. The result is a
more relaxed or "open" chromatin structure, which allows transcription factors and other
regulatory proteins to access the DNA and initiate gene transcription.[4][8]

PU139, as a pan-HAT inhibitor, blocks the activity of key HATs such as Gen5, PCAF, CBP, and
p300.[1] This inhibition prevents the acetylation of histones, leading to the maintenance of a
condensed chromatin state and subsequent repression of gene transcription.[3]
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Caption: Mechanism of PU139 as a HAT inhibitor.

Experimental Protocols
Preparation of PU139 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PU139 in DMSO.

Materials:

PU139 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)
Procedure:
¢ Calculate the required mass of PU139:

o Molecular Weight (MW) of PU139 = 246.26 g/mol .
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o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (g) = 10 mmol/L * 1 L/2000 mL * 246.26 g/mol * 1 mL = 0.0024626 g = 2.46 mg.

Weigh the PU139 powder:

o Carefully weigh out the calculated amount of PU139 powder and place it in a sterile
microcentrifuge tube.

Add DMSO:

o Add the appropriate volume of anhydrous DMSO to the tube containing the PU139
powder. For a 10 mM solution, if you weighed 2.46 mg of PU139, add 1 mL of DMSO.

Dissolve the compound:
o Vortex the solution thoroughly for several minutes.

o If the compound does not fully dissolve, gentle warming in a water bath at 60°C and/or
sonication in an ultrasonic bath may be necessary to achieve a clear solution.[1]

Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Ensure the vials are tightly sealed to prevent
moisture absorption.
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Caption: Workflow for preparing a PU139 stock solution.

Protocol for Treating Cultured Cells with PU139
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This protocol provides a general guideline for treating adherent mammalian cells with PU139.
The optimal concentration and treatment time should be determined empirically for each cell
line and experimental setup.

Materials:

Cultured adherent cells in multi-well plates

Complete cell culture medium

PU139 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Vehicle control (anhydrous DMSO)
Procedure:
o Cell Seeding:

o Seed the cells in a multi-well plate at a density that will ensure they are in the exponential
growth phase and approximately 70-80% confluent at the time of treatment.

o Incubate the cells under standard conditions (e.g., 37°C, 5% COz2) for 24 hours to allow for
attachment.

o Preparation of Working Solutions:
o On the day of treatment, thaw the PU139 stock solution and the vehicle control (DMSO).

o Prepare serial dilutions of the PU139 stock solution in complete cell culture medium to
achieve the desired final concentrations. It is crucial to ensure that the final concentration
of DMSO in the culture medium is consistent across all conditions (including the vehicle
control) and is typically kept below 0.1% to minimize solvent toxicity.

o For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution (e.g., add 1 pL of 10 mM PU139 to 999 L of culture medium).
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e Cell Treatment:

o

Carefully remove the existing culture medium from the wells.

[¢]

Gently wash the cells once with sterile PBS.

[¢]

Add the appropriate volume of the prepared PU139 working solutions or the vehicle
control medium to each well.

[¢]

Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).[1]
o Downstream Analysis:

o Following the incubation period, the cells can be harvested and processed for various
downstream analyses, such as cell viability assays (e.g., MTT, CellTiter-Glo), western
blotting for histone acetylation marks, or gene expression analysis.

Safety Precautions

PU139 is a research chemical. Standard laboratory safety practices should be followed when
handling this compound. This includes wearing appropriate personal protective equipment
(PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area. For
detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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